Cas no 1807153-90-7 (5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde
• CAS No: 1807153-90-7
• MF: C₈H₅BrF₂INO
• MW: 375.936680555344
• CID: 4893901
• Update Time: 2025-05-19

5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C8H5BrF2INO/c9-2-4-1-5(12)7(8(10)11)13-6(4)3-14/h1,3,8H,2H2
• InChI Key： JOFOGUYFRVLJBP-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(C=O)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde

Recent Advances in the Application of 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde (CAS: 1807153-90-7) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde (CAS: 1807153-90-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic aldehyde, characterized by its unique halogenated and difluoromethylated pyridine core, serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, where its bromomethyl and aldehyde functionalities facilitated the introduction of pharmacophoric groups critical for binding affinity. The difluoromethyl group, in particular, was shown to enhance metabolic stability and modulate electronic properties, leading to improved pharmacokinetic profiles. Researchers employed palladium-catalyzed cross-coupling reactions to derivatize the iodo-substituent, yielding a library of compounds with nanomolar potency against BTK.

In parallel, a separate investigation highlighted in ACS Chemical Biology utilized 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde as a key intermediate in the development of covalent inhibitors targeting cysteine residues in oncogenic proteins. The electrophilic aldehyde moiety was strategically employed to form reversible Schiff base adducts, enabling selective targeting of active-site nucleophiles. Mass spectrometry and X-ray crystallography confirmed the covalent modification of the target protein, validating the compound's utility in probe design and mechanism-of-action studies.

Recent advances in synthetic methodology have also expanded the applications of this compound. A 2024 Nature Communications paper detailed a novel photoredox-catalyzed C-H functionalization protocol that leverages the reactivity of the bromomethyl group to install diverse substituents under mild conditions. This approach significantly streamlined the synthesis of pyridine-based scaffolds for high-throughput screening campaigns, with the difluoromethyl group serving as a bioisostere for metabolically labile functionalities.

From a safety and scalability perspective, recent process chemistry reports have addressed challenges associated with the large-scale production of 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde. Innovations in halogen-exchange reactions and aldehyde protection strategies have improved yields to >75% on multi-gram scales, making this intermediate more accessible for medicinal chemistry programs. Stability studies under various storage conditions have further established guidelines for handling this sensitive compound.

Looking forward, the unique combination of reactive handles (bromomethyl, iodo, and aldehyde) and the difluoromethyl group positions this compound as a privileged scaffold for fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this core structure in their pipelines for inflammatory and oncological indications. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design, where the multiple functionalization sites enable precise control over ternary complex formation.